Cas no 1805927-61-0 (2-Amino-6-cyano-3-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 2-Amino-6-cyano-3-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1805927-61-0
• MF: C₇H₅F₂N₃O
• MW: 185.130907773972
• CID: 4917127
• Update Time: 2025-05-21

2-Amino-6-cyano-3-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-cyano-3-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C7H5F2N3O/c8-6(9)3-1-5(13)4(2-10)12-7(3)11/h1,6,13H,(H2,11,12)
• InChI Key： PEKWCSVYTYOZIF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)N=C1N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.4
• Topological Polar Surface Area: 82.9

Additional information on 2-Amino-6-cyano-3-(difluoromethyl)-5-hydroxypyridine

2-Amino-6-cyano-3-(difluoromethyl)-5-hydroxypyridine: A Comprehensive Overview

The compound with CAS No 1805927-61-0, known as 2-Amino-6-cyano-3-(difluoromethyl)-5-hydroxypyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates multiple functional groups, including an amino group, a cyano group, a difluoromethyl group, and a hydroxyl group. These functional groups contribute to its versatile chemical properties and potential applications in various industries.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of the amino group in 2-Amino-6-cyano-3-(difluoromethyl)-5-hydroxypyridine enhances its ability to form hydrogen bonds, making it a promising candidate for designing bioactive molecules with improved solubility and pharmacokinetic profiles. Additionally, the cyano group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, further enhancing its potential as a building block for advanced materials.

The synthesis of 2-Amino-6-cyano-3-(difluoromethyl)-5-hydroxypyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have explored various methodologies, including nucleophilic substitution reactions and coupling reactions, to optimize the synthesis of this compound. The incorporation of the difluoromethyl group into the pyridine ring presents a particular challenge due to its sensitivity to certain reaction conditions, but recent advancements in catalytic techniques have significantly improved the efficiency of this step.

In terms of applications, 2-Amino-6-cyano-3-(difluoromethyl)-5-hydroxypyridine has shown potential in the development of novel pharmaceutical agents targeting various diseases. For instance, its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies, suggesting its role in designing drugs for neurodegenerative disorders such as Alzheimer's disease. Furthermore, its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of advanced semiconductors and optoelectronic devices.

Recent research has also focused on the environmental impact of pyridine derivatives, including 2-Amino-6-cyano-3-(difluoromethyl)-5-hydroxypyridine. Studies have demonstrated that this compound exhibits biodegradability under specific conditions, reducing concerns about its long-term environmental persistence. However, further investigations are required to fully understand its ecological footprint and ensure sustainable practices in its production and application.

In conclusion, 2-Amino-6-cyano-3-(difluoromethyl)-5-hydroxypyridine (CAS No 1805927-61-0) is a versatile compound with significant potential across multiple scientific domains. Its unique chemical structure and functional groups make it an invaluable tool for researchers in pharmaceutical chemistry and materials science. As ongoing studies continue to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in advancing modern science and technology.